Cas no 885270-77-9 ((2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester)

(2-Amino-5-methyl-phenyl)-carbamic acid tert-butyl ester is a protected aniline derivative widely used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for the amine functionality, enhancing stability during reactions while allowing selective deprotection under mild acidic conditions. The methyl substituent at the 5-position influences electronic and steric properties, making it valuable for tailored molecular design. This compound is characterized by high purity and consistent reactivity, facilitating its use in multi-step syntheses. Its compatibility with a range of coupling and functionalization reactions underscores its utility in constructing complex heterocyclic or bioactive frameworks.
(2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester structure
885270-77-9 structure
Product Name:(2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester
CAS No:885270-77-9
MF:C12H18N2O2
MW:222.283523082733
MDL:MFCD05663965
CID:710753
PubChem ID:53420358
Update Time:2025-05-23

(2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(2-amino-5-methylphenyl)-, 1,1-dimethylethyl ester (9CI)
    • (2-Amino-5-methyl-phenyl)-carbamic acid tert-butyl ester
    • (2-AMINO-5-METHYL-PHENYL)CARBAMIC ACID TERT-BUTYL ESTER,
    • tert-butyl N-(2-amino-5-methylphenyl)carbamate
    • (2-amino-5-methylphenyl)-carbamic acid tert-butyl ester
    • 3-N-(tert-butoxycarbonyl)-3,4-diaminotoluene
    • tert-Butyl (2-amino-5-methylphenyl)carbamate
    • AB22077
    • MFCD05663965
    • AKOS024258385
    • CS-0326104
    • (2-Amino-5-methyl-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
    • (2-Amino-5-methyl-phenyl)-carbamic acid t-butyl ester
    • DB-077356
    • DTXSID40697615
    • 885270-77-9
    • tert-Butyl(2-amino-5-methylphenyl)carbamate
    • SCHEMBL3407965
    • (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester
    • MDL: MFCD05663965
    • Inchi: 1S/C12H18N2O2/c1-8-5-6-9(13)10(7-8)14-11(15)16-12(2,3)4/h5-7H,13H2,1-4H3,(H,14,15)
    • InChI Key: ITNKEMSWAOSDIT-UHFFFAOYSA-N
    • SMILES: O=C(NC1C(N)=CC=C(C)C=1)OC(C)(C)C

Computed Properties

  • Exact Mass: 222.13700
  • Monoisotopic Mass: 222.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 64.35000
  • LogP: 3.57840

(2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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(2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonium formate Solvents: Methanol ;  rt
Reference
Synthesis, Molecular Docking and Biological Characterization of Pyrazine Linked 2-Aminobenzamides as New Class I Selective Histone Deacetylase (HDAC) Inhibitors with Anti-Leukemic Activity
Ibrahim, Hany S. ; et al, International Journal of Molecular Sciences, 2022, 23(1),

Production Method 2

Reaction Conditions
1.1 Catalysts: Guanidine hydrochloride Solvents: Ethanol ;  5 min, 35 - 40 °C
Reference
Guanidine hydrochloride as an organocatalyst for N-Boc protection of amino groups
Jahani, Fatemeh; et al, Tetrahedron Letters, 2011, 52(12), 1260-1264

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C; 30 min, rt
1.2 Solvents: Tetrahydrofuran ;  overnight, rt
1.3 Solvents: Water ;  rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  overnight, rt
Reference
2-Aminopyrimidine Derivatives as New Selective Fibroblast Growth Factor Receptor 4 (FGFR4) Inhibitors
Mo, Cheng; et al, ACS Medicinal Chemistry Letters, 2017, 8(5), 543-548

Production Method 4

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Chloroform ;  overnight, rt
2.1 Reagents: Ammonium formate Solvents: Methanol ;  rt
Reference
Synthesis, Molecular Docking and Biological Characterization of Pyrazine Linked 2-Aminobenzamides as New Class I Selective Histone Deacetylase (HDAC) Inhibitors with Anti-Leukemic Activity
Ibrahim, Hany S. ; et al, International Journal of Molecular Sciences, 2022, 23(1),

Production Method 5

Reaction Conditions
1.1 Reagents: Guanidine hydrochloride Solvents: Ethanol ;  2 h, rt
Reference
Discovery of a Selective Aurora A Kinase Inhibitor by Virtual Screening
Kilchmann, Falco; et al, Journal of Medicinal Chemistry, 2016, 59(15), 7188-7211

(2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester Raw materials

(2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester Preparation Products

Additional information on (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester

Compound CAS No 885270-77-9: (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester

The compound with CAS No 885270-77-9, commonly referred to as (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an aromatic ring with amino and methyl substituents, along with a carbamate group. The tert-butyl ester moiety further enhances its stability and bioavailability, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the potential of (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the design of novel antibiotics and antiviral agents. The amino group on the aromatic ring provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of tert-butyl ester as a protecting group ensures the stability of the intermediate during the reaction sequence. This approach has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester exhibits a melting point of approximately 130°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including IR and NMR spectra, have been well-documented, providing valuable insights into its structural integrity and reactivity.

One of the most promising applications of this compound is in the field of agrochemicals. Studies have shown that derivatives of (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester can act as effective herbicides, targeting specific enzymes involved in plant metabolism. This has led to renewed interest in exploring its potential for sustainable agricultural practices.

Moreover, the compound has been investigated for its role in catalytic processes. The presence of the amino group allows for coordination with metal ions, making it a potential candidate for organocatalysis. Recent experiments have demonstrated its ability to accelerate reactions involving carbonyl compounds, opening new avenues for green chemistry applications.

In conclusion, (2-Amino-5-methyl-phenyl)-carbamic Acid tert-butyl ester (CAS No 885270-77-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and functionalization techniques, positions it as a key player in future research and development efforts.

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